Cas no 2097947-83-4 (2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one)

• Product Name: 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• CAS No: 2097947-83-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4773797
• Update Time: 2025-10-31

2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

• Inchi： 1S/C12H22N2O2/c1-9(13)11(15)14-6-10-4-3-5-12(10,7-14)8-16-2/h9-10H,3-8,13H2,1-2H3
• InChI Key： KDNBDPJOARRNKF-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(C(C(C)N)=O)CC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

Introduction to 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one (CAS No. 2097947-83-4)

2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one, commonly referred to by its CAS number 2097947-83-4, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a cyclopentapyrrole ring system with a methoxymethyl substituent, making it a valuable target for both academic and industrial research.

The synthesis of 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one involves a multi-step process that typically begins with the preparation of the cyclopentapyrrole core. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for constructing such complex ring systems. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is crucial for its application in drug development.

In terms of biological activity, this compound has shown promising results in preliminary studies. Researchers have reported that 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one exhibits moderate to high potency against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has demonstrated anti-inflammatory properties, making it a candidate for the development of novel therapeutic agents targeting inflammatory diseases.

The pharmacokinetic profile of this compound is another area of active research. Studies have indicated that CAS 2097947-83-4 has acceptable oral bioavailability, which is a critical factor for its potential use as an orally administered drug. However, further investigations are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

From a structural perspective, the presence of the methoxymethyl group in the molecule plays a significant role in modulating its physicochemical properties. This substituent not only enhances the solubility of the compound but also contributes to its stability under physiological conditions. Recent computational studies have utilized molecular docking techniques to predict the binding affinity of this compound with various biological targets, providing valuable insights into its mechanism of action.

In conclusion, 2-Amino-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one (CAS No. 2097947-83-) represents a fascinating example of how complex organic molecules can be designed and synthesized to address unmet medical needs. With ongoing research focusing on its pharmacological properties and synthetic optimization, this compound holds great promise for future applications in drug discovery and development.